Cas no 149111-99-9 ([1,1'-Biphenyl]-4-ol,2,2',4',6,6'-pentachloro-)

[1,1'-Biphenyl]-4-ol,2,2',4',6,6'-pentachloro- structure
149111-99-9 structure
Product Name:[1,1'-Biphenyl]-4-ol,2,2',4',6,6'-pentachloro-
CAS No:149111-99-9
MF:C12H5Cl5O
MW:342.432498693466
CID:146553
PubChem ID:177870
Update Time:2025-04-19

[1,1'-Biphenyl]-4-ol,2,2',4',6,6'-pentachloro- Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,2,2',4',6,6'-pentachloro-
    • 3,5-dichloro-4-(2,4,6-trichlorophenyl)phenol
    • (1,1'-Biphenyl)-4-ol, 2,2',4',6,6'-pentachloro-
    • 2,2',4',6,6'-Pentachloro-(1,1'-biphenyl)-4-ol
    • DTXSID20164178
    • 149111-99-9
    • HO-PCB 104
    • NS00007816
    • Inchi: 1S/C12H5Cl5O/c13-5-1-7(14)11(8(15)2-5)12-9(16)3-6(18)4-10(12)17/h1-4,18H
    • InChI Key: RZLUZWTWKRJNJR-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=C(C=1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)O

Computed Properties

  • Exact Mass: 339.87855
  • Monoisotopic Mass: 339.878303g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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